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Compound of Interest

Compound Name: Evoxine

Cat. No.: B1671825

For Researchers, Scientists, and Drug Development Professionals

Introduction

Evoxine is a furoquinoline alkaloid naturally found in various plant species, including Skimmia
reevesiana and Teclea gerrardii.[1][2] It has garnered scientific interest due to its diverse
biological activities. Research has shown that Evoxine can counteract CO2-induced immune
suppression, exhibits moderate antiplasmodial activity, and shows antimicrobial effects against
a range of bacteria.[1][3] Specifically, it can inhibit the expression of interleukin-6 (IL-6) and the
chemokine CCL2 in human macrophages.[3] Given its poor solubility in water, preparing a
concentrated stock solution in an appropriate organic solvent is a critical first step for its use in
in vitro and in vivo studies.[2]

Dimethyl sulfoxide (DMSOQ) is a widely used polar aprotic solvent capable of dissolving a broad
spectrum of both polar and nonpolar compounds, making it an ideal vehicle for preparing stock
solutions of water-insoluble molecules like Evoxine for biological assays.[4][5] This document
provides a detailed protocol for the preparation, storage, and handling of Evoxine stock
solutions using DMSO.

Compound and Solvent Data

Quantitative data for Evoxine and the solvent DMSO are summarized below for easy
reference.
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Table 1: Evoxine Properties

Property Value Source
CAS Number 522-11-2 [1][6]1[7]
Molecular Formula C18H21NOe [2][6]
Molecular Weight 347.36 g/mol [21[31[7]
Appearance Solid powder [21[7]
Purity >95% - 98% [11[7]

Soluble in DMSO, Methanol,
Solubility Ethanol, Chloroform, Acetone. [1112]

Insoluble in water.

| Powder Storage | Store at +4°C or -20°C in a dark, dry place. |[2][8] |

Table 2: DMSO Properties

Property Value Source
Formula (CH3)2S0 [4]
Molar Mass 78.13 g/mol [4]
Appearance Colorless liquid [4]
Boiling Point 189 °C (372 °F) [4]
Melting Point 19 °C (66 °F) [4]

| Solubility in Water | Miscible [[4] |

Experimental Protocols
Safety Precautions

o Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, a
lab coat, and chemical-resistant gloves (e.g., nitrile) when handling Evoxine powder and
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DMSO.

o Handle Evoxine powder in a chemical fume hood or a ventilated enclosure to avoid
inhalation.

o DMSO can facilitate the absorption of other chemicals through the skin.[5] Avoid direct
contact.

o Consult the Safety Data Sheet (SDS) for Evoxine and DMSO before starting any work.[9]
[10][11]

Protocol for Preparing a 10 mM Evoxine Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution of Evoxine in
DMSO. Adjust calculations as needed for different volumes or concentrations.

Materials and Equipment:

o Evoxine powder (purity >98%)

e Anhydrous/biotechnology-grade DMSO
e Analytical balance

e Microcentrifuge tubes (1.5 mL or 2.0 mL)
o Calibrated micropipettes and sterile tips
» \ortex mixer

e Sonicator (optional)

Calculation: To prepare a stock solution of a specific molarity, use the following formula: Mass
(mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight ( g/mol ) / 1000

o Example for 1 mL of 10 mM Evoxine:

o Mass (mg) =10 mM x 1 mL x 347.36 g/mol / 1000
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o Mass (mg) = 3.47 mg

Procedure:

Equilibrate: Before opening, allow the vial of Evoxine powder to equilibrate to room
temperature for at least 30-60 minutes to prevent condensation of moisture.[1]

o Weighing: Carefully weigh out 3.47 mg of Evoxine powder using an analytical balance and
transfer it into a sterile microcentrifuge tube.

e Solvent Addition: Add 1 mL of high-purity DMSO to the microcentrifuge tube containing the
Evoxine powder.

» Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. If necessary, briefly sonicate the solution in a water bath to aid
dissolution. Visually inspect the solution against a light source to ensure no particulates are
present.

e Labeling: Clearly label the tube with the compound name ("Evoxine"), concentration (10 mM
in DMSO), preparation date, and your initials.

o Storage: For short-term storage (up to two weeks), the solution can be kept at 4°C.[1] For
long-term storage, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes and store at -20°C or -80°C for up to 3-6 months.[8][12] Avoid
repeated freeze-thaw cycles.[8]
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Caption: Workflow for preparing Evoxine stock solution in DMSO.
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Application Protocol: Dilution for Cell-Based Assays

When preparing working solutions for cell culture experiments, it is crucial to minimize the final
DMSO concentration to prevent cellular toxicity. A final concentration of <0.5% DMSO is
recommended, and a vehicle control (media with the same final DMSO concentration) should
always be included in the experiment.[3]

Procedure:

e Thaw Stock: Thaw a single aliquot of the 10 mM Evoxine stock solution at room
temperature.

 Intermediate Dilution (Optional but Recommended): Perform a serial or stepwise dilution of
the stock solution in cell culture medium to avoid precipitation of the compound.[8] For
example, to achieve a 10 uM final concentration from a 10 mM stock, first dilute the stock
1:100 in media (to 100 uM), then dilute this intermediate solution 1:10 into the final cell
culture well.

 Final Dilution Calculation:
o Goal: Prepare 2 mL of cell culture medium with a final Evoxine concentration of 10 pM.

o Using the formula C1V1 = C2Vz:

C1 (Stock Concentration) = 10 mM = 10,000 uM

C:z (Final Concentration) = 10 uM

V2 (Final Volume) = 2 mL = 2000 pL

V1 (Volume of Stock) = (C2 x V2) / C1 = (10 puM x 2000 pL) / 10000 puM = 2 L
o Action: Add 2 pL of the 10 mM stock solution to 1998 uL of cell culture medium.

e Vehicle Control: Prepare a control sample by adding 2 pL of pure DMSO to 1998 uL of cell
culture medium. This results in a final DMSO concentration of 0.1%, which matches the
treatment condition.
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e Mix and Apply: Mix the working solution gently by pipetting and immediately add it to the
cells.

Evoxine's Reported Biological Effects

Evoxine has been reported to modulate specific immune responses. The diagram below
illustrates its known pharmacological effects based on current literature. It selectively
counteracts the CO2-induced transcriptional suppression of antimicrobial peptides without
affecting other pathways like CO2-induced AMPK activation.[1][2]
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Caption: Logical diagram of Evoxine's known biological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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